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Cat. No.: B7800015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of guanidine nitrate as a key

component in modern airbag gas generant compositions. Detailed protocols for the preparation

and analysis of these compositions are included to facilitate research and development in this

field.

Introduction
Guanidine nitrate (GN) is a high-nitrogen compound widely used as a primary fuel in airbag

gas generants. It offers significant safety and performance advantages over previously used

materials like sodium azide, being less toxic and producing a cleaner, lower-temperature gas

upon combustion.[1][2][3] Gas generant compositions based on guanidine nitrate are

formulated to produce a rapid and controlled release of non-toxic gases, primarily nitrogen (N₂),

water vapor (H₂O), and carbon dioxide (CO₂), to inflate the airbag within milliseconds of a

collision.[1][4]

The performance of a guanidine nitrate-based gas generant is highly dependent on its

composition, including the choice of oxidizers, secondary fuels, and various additives that

control the burn rate, combustion temperature, and slag formation.

I. Gas Generant Compositions
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Guanidine nitrate-based gas generant formulations are carefully engineered mixtures of

several components, each with a specific function.

Table 1: Typical Components and their Functions in Guanidine Nitrate-Based Gas Generants
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Component
Category

Example
Compounds

Typical Weight %
Primary
Function(s)

Primary Fuel
Guanidine Nitrate

(CH₅N₃·HNO₃)
40 - 70%

Provides the main

source of gas

generation;

characterized by high

nitrogen content and

low combustion

temperature.[5][6][7]

Oxidizers
Strontium Nitrate

(Sr(NO₃)₂)
30 - 70%

Supplies oxygen for

the combustion of the

fuel components.[5][6]

[8]

Basic Copper Nitrate

(Cu₂(OH)₃NO₃)

Also acts as a coolant

and catalyst.[7]

Potassium Nitrate

(KNO₃)

Potassium

Perchlorate (KClO₄)

Can enhance the burn

rate.[5][9]

Secondary Fuel
5-Aminotetrazole

(CH₃N₅)
1 - 10%

Modifies the burn rate

and gas composition;

can improve ignition

characteristics.[5][6]

Nitroguanidine

(CH₄N₄O₂)

Slag

Formers/Coolants
Mica 1 - 5%

Helps to agglomerate

solid combustion

byproducts (slag) for

easier filtration and

cools the generated

gas.[5]

Boron Nitride (BN) 0 - 5% [5]
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Silicon Dioxide (SiO₂) [9]

Processing Aids
Graphite,

Molybdenum Disulfide
< 1%

Lubricants to aid in

the pressing of gas

generant pellets.

II. Performance Characteristics
The effectiveness of a gas generant is determined by several key performance metrics, which

are evaluated through rigorous testing.

Table 2: Performance Data for Selected Guanidine Nitrate Gas Generant Formulations

Formulation
(by weight %)

Burn Rate (in/s
@ 1000 psi)

Combustion
Temperature
(°K)

Gas Yield
(moles/100g)

Reference

45-55% GN, 30-

35% Sr(NO₃)₂, 2-

10% CuO, 2-

10% KNO₃, 2-

10% 5-AT, 0-5%

BN, 1-5% Mica

~1.02 ~2100 > 2.85 [6]

57% GN, 26%

BCN, 14%

KClO₄, 3% SiO₂

Not specified Not specified Not specified [9]

GN/BCN with 4%

micro-ceria

additive

Enhanced

relative to

baseline

Not specified Not specified [1]

52% AN, 44%

Nitroguanidine,

3% AN, 1% BN,

0.025% SiO₂

0.2 - 0.6 Not specified
~96% gas

conversion
[10]
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Note: GN = Guanidine Nitrate, Sr(NO₃)₂ = Strontium Nitrate, CuO = Copper Oxide, KNO₃ =

Potassium Nitrate, 5-AT = 5-Aminotetrazole, BN = Boron Nitride, BCN = Basic Copper Nitrate,

KClO₄ = Potassium Perchlorate, SiO₂ = Silicon Dioxide, AN = Ammonium Nitrate.

III. Experimental Protocols
A. Preparation of Gas Generant Pellets
This protocol describes a general method for the preparation of cylindrical gas generant pellets

for testing.

Materials and Equipment:

Guanidine Nitrate (GN)

Selected oxidizers (e.g., Basic Copper Nitrate - BCN)

Additives (as required)

Resodyn LabRAM Resonant Acoustic Mixer (or equivalent)

Drying oven

Hydraulic press with a pellet die (e.g., 0.5-inch diameter)

Balance (± 0.001 g)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Drying: Dry all powdered components in an oven at a temperature appropriate for the

specific materials (e.g., 70°C) to remove any residual moisture.

Weighing: Accurately weigh the desired mass of each component according to the target

formulation.

Mixing:
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Place the weighed powders into a mixing vessel.

For a Resodyn mixer, typical parameters are a mixing time of 2 minutes at an acceleration

of 70 g. Ensure the fill level is appropriate (e.g., 75-85%).[11]

Alternatively, a wet mixing process can be used by creating a slurry with a solvent (e.g.,

water), followed by drying. A spray drying technique can also be employed to produce a

homogenous powder.[5][9]

Pressing:

Place a precise amount of the mixed powder into the pellet die.

Apply pressure using the hydraulic press to form a cylindrical pellet of the desired density.

The required pressure will vary depending on the composition and desired pellet

characteristics.

Inhibiting (for burn rate testing): If the pellet is to be used for linear burn rate testing, the

cylindrical surface is often coated with an inhibitor (e.g., a suitable resin) to ensure

combustion only occurs on the end faces.

B. Thermal Analysis: Thermogravimetric
Analysis/Differential Scanning Calorimetry (TGA/DSC)
This protocol outlines the thermal analysis of gas generant compositions to determine their

decomposition behavior.

Equipment:

Simultaneous TGA/DSC instrument

Gas supply (e.g., Nitrogen, Argon)

Sample pans (e.g., aluminum, ceramic)

Microbalance

Procedure:
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Sample Preparation: Place a small, accurately weighed sample (typically 1-5 mg) of the gas

generant powder or a piece of a pellet into the sample pan.

Instrument Setup:

Place the sample pan in the instrument.

Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50

mL/min).

Thermal Program:

Heat the sample from ambient temperature to a final temperature (e.g., 500°C) at a

controlled linear heating rate (e.g., 10°C/min).

Data Analysis:

The TGA curve will show mass loss as a function of temperature, indicating decomposition

stages.

The DSC curve will show heat flow, indicating endothermic (melting, dissociation) and

exothermic (decomposition) events. For a typical GN/BCN mixture, an endothermic

decomposition may be observed around 170°C, followed by an exothermic decomposition

at approximately 208°C.[4][12]

C. Performance Testing: Closed-Vessel Combustion
This protocol describes the standard method for evaluating the combustion performance of a

gas generant.

Equipment:

Closed-vessel (bomb) of a known volume (e.g., 100 cm³)

Pressure transducer

Ignition system (e.g., electric match, laser)
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Data acquisition system

Procedure:

Sample Loading: Place a known mass of the gas generant pellets into the closed vessel.

Sealing: Securely seal the vessel.

Ignition: Initiate the combustion of the gas generant using the ignition system.

Data Acquisition: Record the pressure inside the vessel as a function of time using the

pressure transducer and data acquisition system.

Data Analysis: The resulting pressure-time curve provides critical information about the gas

generant's performance, including:

Maximum Pressure (P_max): The peak pressure reached during combustion.

Time to Maximum Pressure: The time taken to reach P_max, indicating the overall burn

time.

Rate of Pressure Rise (dP/dt): Indicates the vivacity or speed of the combustion reaction.

IV. Diagrams
Chemical Decomposition Pathway
The thermal decomposition of guanidine nitrate is a complex process involving multiple

reaction pathways. The following diagram illustrates a simplified representation of key

decomposition steps.
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Caption: Simplified decomposition pathway of guanidine nitrate.

Experimental Workflow
The following diagram outlines the typical workflow for the development and characterization of

a novel gas generant formulation.
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Caption: Experimental workflow for gas generant characterization.

Logical Relationships of Components
This diagram illustrates the functional relationships between the different components of a

typical gas generant mixture.
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Caption: Functional relationships of gas generant components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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